Cas no 1249832-44-7 (2-(4-amino-3-fluorophenoxy)-N-methylacetamide)

• Product Name: 2-(4-amino-3-fluorophenoxy)-N-methylacetamide
• CAS No: 1249832-44-7
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 4581371
• Update Time: 2025-10-29

2-(4-amino-3-fluorophenoxy)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-3-fluorophenoxy)-n-methylacetamide
• 2-(4-amino-3-fluorophenoxy)-N-methylacetamide

• Inchi： 1S/C9H11FN2O2/c1-12-9(13)5-14-6-2-3-8(11)7(10)4-6/h2-4H,5,11H2,1H3,(H,12,13)
• InChI Key： KDQOVWCRPNXLEI-UHFFFAOYSA-N
• SMILES： C(NC)(=O)COC1=CC=C(N)C(F)=C1

Additional information on 2-(4-amino-3-fluorophenoxy)-N-methylacetamide

2-(4-Amino-3-Fluorophenoxy)-N-Methylacetamide (CAS No. 1249832-44-7)

2-(4-Amino-3-Fluorophenoxy)-N-Methylacetamide, also known by its CAS registry number CAS No. 1249832-44-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a fluorine atom, and an acetamide moiety, making it a versatile molecule with potential applications in drug development and material science.

The molecular structure of 2-(4-Amino-3-Fluorophenoxy)-N-Methylacetamide consists of a phenoxy group substituted with an amino and a fluorine atom at the 4th and 3rd positions, respectively. The phenoxy group is connected to an acetamide moiety, which includes a methyl group attached to the nitrogen atom. This combination of functional groups imparts the compound with interesting chemical properties, including high solubility in organic solvents and moderate stability under physiological conditions.

Recent studies have explored the potential of CAS No. 1249832-44-7 as a building block in medicinal chemistry. Researchers have found that this compound can serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer drug development.

In terms of physical properties, 2-(4-Amino-3-Fluorophenoxy)-N-Methylacetamide has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been tested, revealing that it remains stable under neutral pH conditions but undergoes hydrolysis in strongly acidic or basic environments.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and acylation reactions. One common approach involves the reaction of 4-amino-3-fluorophenol with an appropriate alkylating agent to form the phenoxy intermediate, followed by acylation to introduce the acetamide group. This method ensures high yields and good purity levels, making it suitable for large-scale production.

In addition to its role as an intermediate in drug development, CAS No. 1249832-44-7 has also been investigated for its potential applications in polymer chemistry. Researchers have explored its use as a monomer in the synthesis of novel polyamides, which exhibit enhanced thermal stability and mechanical properties compared to conventional materials.

From an environmental perspective, the biodegradability and toxicity of 2-(4-Amino-3-Fluorophenoxy)-N-Methylacetamide have been assessed in several studies. Results indicate that the compound is moderately biodegradable under aerobic conditions but may pose risks to aquatic organisms at high concentrations. These findings underscore the importance of proper handling and disposal practices when working with this compound.

In conclusion, CAS No. 1249832-44-7, or 2-(4-Amino-3-Fluorophenoxy)-N-Methylacetamide, is a versatile chemical compound with significant potential in various fields of science and technology. Its unique structure, combined with its favorable chemical properties, makes it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.